Cas no 2940940-56-5 (Lithium salt;3-(oxetan-2-yl)propanoic acid)

• Product Name: Lithium salt;3-(oxetan-2-yl)propanoic acid
• CAS No: 2940940-56-5
• MF: C₆H₁₀LiO₃
• MW: 137.082802295685
• CID: 6796831
• PubChem ID: 171036208
• Update Time: 2025-05-27

Lithium salt;3-(oxetan-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(oxetan-2-yl)propanoic acid lithium salt
• lithium salt;3-(oxetan-2-yl)propanoic acid
• 2940940-56-5
• Lithium salt;3-(oxetan-2-yl)propanoic acid

• Inchi： 1S/C6H10O3.Li/c7-6(8)2-1-5-3-4-9-5;/h5H,1-4H2,(H,7,8);
• InChI Key： VZVCTZIDZVTUFA-UHFFFAOYSA-N
• SMILES： O1CCC1CCC(=O)O.[Li]

Computed Properties

• Exact Mass: 137.07899761g/mol
• Monoisotopic Mass: 137.07899761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų

Additional information on Lithium salt;3-(oxetan-2-yl)propanoic acid

Comprehensive Overview of Lithium salt;3-(oxetan-2-yl)propanoic acid (CAS No. 2940940-56-5)

The Lithium salt;3-(oxetan-2-yl)propanoic acid (CAS No. 2940940-56-5) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, characterized by its oxetane ring and lithium carboxylate structure, is increasingly being studied for its role in advanced material science, pharmaceutical formulations, and energy storage solutions. Its molecular formula and structural features make it a subject of interest for researchers exploring novel bioactive molecules and electrolyte additives.

One of the key reasons behind the growing popularity of Lithium salt;3-(oxetan-2-yl)propanoic acid is its versatility. The presence of the oxetane moiety enhances its reactivity, making it a valuable intermediate in organic synthesis. Additionally, the lithium salt form improves its solubility and stability, which are critical factors in pharmaceutical and material science applications. Recent studies have highlighted its potential as a building block for polymers and as a ligand in catalytic systems, further expanding its utility.

In the context of current trends, the demand for sustainable chemicals and green chemistry solutions has put compounds like Lithium salt;3-(oxetan-2-yl)propanoic acid in the spotlight. Researchers are investigating its role in biodegradable materials and renewable energy technologies, aligning with global efforts to reduce environmental impact. For instance, its application in lithium-ion batteries as an electrolyte additive has shown promise in improving battery performance and longevity, a topic of high relevance given the surge in electric vehicle adoption.

Another area where Lithium salt;3-(oxetan-2-yl)propanoic acid is making waves is in the pharmaceutical industry. The oxetane ring is known for its ability to modulate the physicochemical properties of drug molecules, such as solubility and metabolic stability. This has led to its exploration in the design of new drug candidates, particularly for diseases where traditional therapeutics face limitations. The compound's lithium salt form also offers advantages in terms of bioavailability, making it a candidate for drug delivery systems.

From a synthetic chemistry perspective, the preparation of Lithium salt;3-(oxetan-2-yl)propanoic acid involves sophisticated techniques that ensure high purity and yield. Advanced methods such as microwave-assisted synthesis and flow chemistry are being employed to optimize its production, catering to the needs of industries requiring large-scale and cost-effective manufacturing. These innovations are part of a broader shift toward process intensification in chemical manufacturing, a trend driven by the need for efficiency and sustainability.

The safety profile of Lithium salt;3-(oxetan-2-yl)propanoic acid is another aspect under scrutiny. While it is not classified as a hazardous material, proper handling and storage are essential to maintain its integrity and prevent degradation. Regulatory bodies are increasingly focusing on the environmental impact of chemical compounds, and Lithium salt;3-(oxetan-2-yl)propanoic acid is no exception. Ongoing research aims to assess its ecotoxicity and biodegradability, ensuring compliance with global standards.

In summary, Lithium salt;3-(oxetan-2-yl)propanoic acid (CAS No. 2940940-56-5) represents a fascinating intersection of chemistry, materials science, and pharmaceuticals. Its unique structural features and multifunctional applications make it a compound of significant interest in both academic and industrial settings. As research continues to uncover new possibilities, its role in innovative technologies and sustainable solutions is expected to grow, solidifying its place in the future of chemical innovation.